N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea

• IUPAC Name: 1-(4-fluorophenyl)-3-[2-(4-methoxyphenyl)ethyl]thiourea
• InChI: InChI=1S/C16H17FN2OS/c1-20-15-8-2-12(3-9-15)10-11-18-16(21)19-14-6-4-13(17)5-7-14/h2-9H,10-11H2,1H3,(H2,18,19,21)
• InChI Key: UQYWYJQJHMLZME-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=S)NC2=CC=C(C=C2)F
• Molecular Formula: C16H17FN2OS
• Molecular Weight: 304.4 g/mol

Description

N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea, also known as FMe-UE, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of thiourea derivatives and has been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, which is involved in the regulation of antioxidant and detoxification genes.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various cell and animal models. N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea has also been shown to inhibit the growth and proliferation of cancer cells and to induce apoptosis (programmed cell death) in cancer cells. Additionally, N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes and obesity.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea is its relatively low toxicity and high solubility in water. This makes it a suitable compound for in vitro and in vivo studies. However, N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea has been shown to be unstable under certain conditions, which can limit its use in some experiments. Additionally, more research is needed to fully understand the potential side effects and toxicity of N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea.

Future Directions

There are several future directions for the study of N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea. One area of interest is the potential use of N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea has been shown to exhibit neuroprotective effects in animal models, and further research is needed to determine its potential as a therapeutic agent for these diseases. Another area of interest is the potential use of N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea as a treatment for metabolic disorders such as diabetes and obesity. N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea has been shown to improve glucose tolerance and insulin sensitivity in animal models, and further research is needed to determine its potential as a therapeutic agent for these disorders. Finally, more research is needed to fully understand the mechanism of action of N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea and to identify potential targets for drug development.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea involves the reaction of 4-fluoroaniline with 4-methoxyphenylethylisothiocyanate in the presence of a base such as potassium carbonate. The resulting product is then purified by recrystallization to obtain N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea. This method has been optimized to produce high yields of pure N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea.

Scientific Research Applications

N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities. N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea has also been studied for its potential as a neuroprotective agent and as a treatment for diabetes and obesity.